Cas no 895572-24-4 (3-Chloro-5-(5-chloro-2-hydroxyphenoxy)benzonitrile)

• Product Name: 3-Chloro-5-(5-chloro-2-hydroxyphenoxy)benzonitrile
• CAS No: 895572-24-4
• MF: C₁₃H₇Cl₂NO₂
• MW: 280.106181383133
• CID: 1092454
• PubChem ID: 68719233
• Update Time: 2025-04-20

3-Chloro-5-(5-chloro-2-hydroxyphenoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(5-chloro-2-hydroxyphenoxy)benzonitrile
• SCHEMBL3628445
• 895572-24-4

• Inchi： 1S/C13H7Cl2NO2/c14-9-1-2-12(17)13(6-9)18-11-4-8(7-16)3-10(15)5-11/h1-6,17H
• InChI Key： LMSOLKXHBMKBFV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC1C=C(C=C(C#N)C=1)Cl)O

Computed Properties

• Exact Mass: 278.9853839g/mol
• Monoisotopic Mass: 278.9853839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 53.2Ų